Cas no 2228321-44-4 (3,3,3-trifluoro-2-(thiophen-3-yl)propan-1-amine)

• Product Name: 3,3,3-trifluoro-2-(thiophen-3-yl)propan-1-amine
• CAS No: 2228321-44-4
• MF: C₇H₈F₃NS
• MW: 195.205330848694
• CID: 5922184
• PubChem ID: 165643794
• Update Time: 2025-10-28

3,3,3-trifluoro-2-(thiophen-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-2-(thiophen-3-yl)propan-1-amine
• 2228321-44-4
• EN300-1928807

• Inchi： 1S/C7H8F3NS/c8-7(9,10)6(3-11)5-1-2-12-4-5/h1-2,4,6H,3,11H2
• InChI Key： FBPIWPVSYYQVGV-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C(F)(F)F)CN

Computed Properties

• Exact Mass: 195.03295492g/mol
• Monoisotopic Mass: 195.03295492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.3Ų

Additional information on 3,3,3-trifluoro-2-(thiophen-3-yl)propan-1-amine

Introduction to 3,3,3-Trifluoro-2-(Thiophen-3-Yl)Propan-1-Amine (CAS No. 2228321-44-4)

3,3,3-Trifluoro-2-(thiophen-3-yl)propan-1-amine, commonly referred to by its CAS number CAS 2228321-44-4, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a trifluoromethyl group with a thiophene ring and an amine functional group. The combination of these groups imparts distinctive chemical properties, making it a valuable molecule for various research and industrial purposes.

The synthesis of 3,3,3-trifluoro compounds has been a topic of extensive research due to their potential in drug design. The presence of the trifluoromethyl group enhances the molecule's stability and lipophilicity, which are crucial properties for bioavailability in pharmaceutical applications. Recent studies have explored the use of this compound as a building block in the development of novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders.

The thiophene ring in thiophen-based compounds contributes to their aromaticity and electronic properties. This makes them ideal candidates for use in electronic materials and sensors. For instance, researchers have investigated the incorporation of this compound into organic semiconductors to improve their charge transport properties. The integration of such molecules into advanced materials has shown promise in enhancing the performance of devices such as field-effect transistors (FETs) and light-emitting diodes (LEDs).

The amine functional group in propan-amine derivatives plays a critical role in determining their reactivity and versatility. This group allows for easy modification and functionalization, enabling the creation of complex molecular architectures. Recent advancements in click chemistry have facilitated the efficient synthesis of derivatives of this compound, opening new avenues for its application in drug delivery systems and catalysis.

In terms of physical properties, CAS 2228321-based compounds exhibit high thermal stability and solubility in organic solvents. These characteristics make them suitable for use in high-throughput screening processes and combinatorial chemistry. Furthermore, their ability to form stable complexes with metal ions has led to their exploration as ligands in coordination chemistry and catalysis.

Recent research has also focused on the environmental impact of trifluoro-containing compounds. Studies have highlighted the importance of understanding their degradation pathways to ensure sustainable practices in their production and use. Innovations in green chemistry have provided new methods for synthesizing these compounds with reduced environmental footprint.

In conclusion, 3,3,3-trifluoro-thiophen-propan-amine (CAS 2228321) stands as a versatile molecule with wide-ranging applications across multiple disciplines. Its unique chemical structure continues to inspire cutting-edge research, driving advancements in pharmaceuticals, materials science, and green chemistry.